Cas no 18418-09-2 (3-Butynoic acid, 2-hydroxy-, butyl ester)
18418-09-2 structure
Product Name:3-Butynoic acid, 2-hydroxy-, butyl ester
CAS No:18418-09-2
MF:C8H12O3
MW:156.179082870483
CID:96125
PubChem ID:13802084
Update Time:2025-04-18
3-Butynoic acid, 2-hydroxy-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Butynoic acid, 2-hydroxy-, butyl ester
- butyl 2-hydroxybut-3-ynoate
- 18418-09-2
- SCHEMBL18334666
- DTXSID60549889
- butyl 2-hydroxy-3-butynoate
-
- Inchi: 1S/C8H12O3/c1-3-5-6-11-8(10)7(9)4-2/h2,7,9H,3,5-6H2,1H3
- InChI Key: NUTKHSKJMJNWOG-UHFFFAOYSA-N
- SMILES: O(C(C(C#C)O)=O)CCCC
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.5Ų
3-Butynoic acid, 2-hydroxy-, butyl ester Related Literature
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
18418-09-2 (3-Butynoic acid, 2-hydroxy-, butyl ester) Related Products
- 18418-08-1(Ethyl 2-Hydroxy-3-butynoate)
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